![molecular formula C11H18O2 B6223363 {bicyclo[1.1.1]pentan-1-yl}methyl 2,2-dimethylpropanoate CAS No. 2770359-16-3](/img/no-structure.png)
{bicyclo[1.1.1]pentan-1-yl}methyl 2,2-dimethylpropanoate
Overview
Description
Bicyclo[1.1.1]pentan-1-yl}methyl 2,2-dimethylpropanoate is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of {bicyclo[1.1.1]pentan-1-yl}methyl 2,2-dimethylpropanoate is not well understood. However, studies have shown that it can modulate the activity of certain enzymes and receptors in the body, leading to various biological effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-viral activities. It can also modulate the immune system, regulate cell growth and differentiation, and affect neurotransmitter release.
Advantages and Limitations for Lab Experiments
One of the advantages of {bicyclo[1.1.1]pentan-1-yl}methyl 2,2-dimethylpropanoate is its unique bicyclic structure, which makes it a valuable tool for studying the structure-activity relationship of various biologically active compounds. However, its synthesis method can be challenging and requires the use of hazardous chemicals such as thionyl chloride or phosphorus pentachloride.
Future Directions
There are several future directions for the research and development of {bicyclo[1.1.1]pentan-1-yl}methyl 2,2-dimethylpropanoate. One direction is the synthesis of novel biologically active compounds using this compound as a building block. Another direction is the study of its mechanism of action and its potential therapeutic applications. Additionally, the development of new and safer synthesis methods for this compound is also an area of future research.
Synthesis Methods
The synthesis method of {bicyclo[1.1.1]pentan-1-yl}methyl 2,2-dimethylpropanoate involves the reaction of bicyclo[1.1.1]pentane-1-carboxylic acid with 2,2-dimethylpropanol in the presence of a dehydrating agent such as thionyl chloride or phosphorus pentachloride. The resulting compound is a colorless liquid with a fruity odor and a boiling point of 122-123°C.
Scientific Research Applications
{Bicyclo[1.1.1]pentan-1-yl}methyl 2,2-dimethylpropanoate has shown potential applications in scientific research, particularly in the field of drug discovery. It can be used as a building block for the synthesis of various biologically active compounds, including anti-inflammatory, anti-cancer, and anti-viral agents. Its unique bicyclic structure also makes it a valuable tool for studying the structure-activity relationship of these compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '{bicyclo[1.1.1]pentan-1-yl}methyl 2,2-dimethylpropanoate' involves the reaction of bicyclo[1.1.1]pentane with methyl 2,2-dimethylpropanoate in the presence of a suitable catalyst to form the desired product.", "Starting Materials": [ "Bicyclo[1.1.1]pentane", "Methyl 2,2-dimethylpropanoate", "Catalyst" ], "Reaction": [ "Step 1: Add bicyclo[1.1.1]pentane and methyl 2,2-dimethylpropanoate to a reaction vessel.", "Step 2: Add a suitable catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Step 4: Cool the reaction mixture and extract the desired product using a suitable solvent.", "Step 5: Purify the product using suitable techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
2770359-16-3 |
Molecular Formula |
C11H18O2 |
Molecular Weight |
182.3 |
Purity |
95 |
Origin of Product |
United States |
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